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Cat. No.: B157292 Get Quote

An In-depth Technical Guide on the Vapor Pressure and Boiling Point of Tetradecane

Introduction
Tetradecane (n-tetradecane) is a straight-chain alkane hydrocarbon with the chemical formula

C₁₄H₃₀.[1] It is a colorless liquid at room temperature and is a component of kerosene and gas

oil fractions from crude petroleum.[1][2] Due to its well-defined physical properties and

chemical stability, tetradecane serves as a standard in various scientific applications, including

fuel combustion modeling, as a nonpolar organic solvent, and as a phase change material for

thermal energy storage.[1] An accurate understanding of its vapor pressure and boiling point is

critical for these applications, particularly in processes involving distillation, phase equilibria,

and safety assessments. This guide provides a comprehensive overview of these fundamental

properties, including quantitative data, experimental methodologies for their determination, and

workflow visualizations.

Physicochemical Properties of Tetradecane
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Property Value Source

Molecular Formula C₁₄H₃₀ [1]

Molecular Weight 198.39 g/mol [1]

Melting Point 5.5 °C [3][4]

Density 0.762 g/mL at 20 °C [3][4]

Flash Point ~100 °C (212 °F) [1]

Autoignition Temp. 202 °C (396 °F) [1]

Boiling Point of Tetradecane
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The normal boiling point is the

boiling point at an atmospheric pressure of 1 atm (760 mmHg).

Reported Boiling Point Pressure Source

252-254 °C 760 mmHg (lit.) [3][4]

253-257 °C Not Specified [5][6]

253.7 °C (488.7 °F) 760 mmHg [7]

253 °C Not Specified [8]

The slight variations in the reported boiling point values can be attributed to differences in

experimental purity and atmospheric pressure during measurement.

Vapor Pressure of Tetradecane
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature.
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Vapor Pressure Temperature Source

1 mmHg 76.4 °C (169.5 °F) [3][4][7][9]

4.3 Pa (0.032 mmHg) 25 °C

Antoine Equation
The relationship between vapor pressure and temperature can be accurately described by the

Antoine equation for a specific temperature range. The equation is:

log₁₀(P) = A − (B / (T + C))

Where:

P is the vapor pressure.

T is the temperature.

A, B, and C are substance-specific constants (Antoine coefficients).

The units of P and T depend on the source of the coefficients.

A B C
Temperat
ure
Range

P Units T Units Source

4.13735 1739.623 -105.616

428.01 K

to 527.31

K

bar K [10][11]

7.013 1740.88 167.72
122 °C to

286 °C
mmHg °C [12]

Experimental Protocols
Accurate determination of boiling point and vapor pressure requires precise experimental

techniques. The following sections detail common methodologies.
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Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of liquid.[13]

Methodology:

A small amount of the tetradecane sample (less than 0.5 mL) is placed into a small test tube

or vial.[13]

A capillary tube, sealed at one end, is placed open-end-down into the sample vial.[13]

This assembly is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[13]

The entire setup is placed in a Thiele tube containing a high-boiling-point oil (e.g., mineral oil)

that allows for uniform heating.

The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary

tube expands and escapes, seen as a slow stream of bubbles.

Upon further heating, the sample's vapor pressure increases, and when the boiling point is

reached, a rapid and continuous stream of bubbles emerges from the capillary tube.[13]

The heat source is then removed, and the apparatus is allowed to cool. The boiling point is

the temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube. This occurs when the vapor pressure of the sample equals the external atmospheric

pressure.[14]

Thiele Tube Apparatus

Heat Source Thiele Tube with Oil
Heats

Sample Vial
Transfers heat to

Thermometer Measures T of

Observation of Bubbles
Vapor from sample enters capillary

Inverted Capillary Tube Placed in

Record Temperature

Cool & record T
when liquid enters capillary
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Thiele Tube Method Workflow

Vapor Pressure Determination: Static Method
The static method directly measures the equilibrium vapor pressure of a substance at a specific

temperature in a closed system.[15]

Methodology:

Sample Preparation: A pure sample of tetradecane is degassed to remove any dissolved air

or volatile impurities that could contribute to the total pressure. This is often achieved by

repeated freeze-pump-thaw cycles.

Apparatus: The degassed sample is placed in a thermostated vessel connected to a

pressure measuring device, such as a capacitance manometer or a mercury manometer.

The entire system is evacuated to a high vacuum.

Equilibration: The vessel containing the sample is maintained at a constant, precisely

controlled temperature using a liquid bath or a thermostat. The system is allowed to reach

thermal and phase equilibrium, at which point the pressure reading stabilizes.

Measurement: The stable pressure reading is recorded as the vapor pressure of

tetradecane at that specific temperature.

Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor

pressure data points as a function of temperature.[15]
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Static Vapor Pressure Measurement Workflow
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Static Vapor Pressure Measurement Workflow

Other advanced methods for vapor pressure determination include ebulliometry (a dynamic

method that involves measuring the boiling point at different pressures) and gas saturation

techniques.[16] A study specifically on tetradecane and other high-boiling compounds used a
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stirred-flask ebulliometer to obtain vapor pressure data to assess the accuracy of extrapolating

data using the Antoine equation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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